Cas no 2171783-83-6 (3-ethyl(oxan-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-ethyl(oxan-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171783-83-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6512516
• PubChem ID: 165579409
• Update Time: 2025-06-30

3-ethyl(oxan-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl(oxan-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[ethyl(oxan-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1525055
• 2171783-83-6

• Inchi： 1S/C26H30N2O6/c1-2-28(17-8-7-13-33-15-17)25(31)23(14-24(29)30)27-26(32)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,2,7-8,13-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： CWXDSHSLCVCOKV-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N(C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-ethyl(oxan-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-Ethyl(oxan-3-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171783-83-6, commonly referred to as 3-Ethyl(oxan-3-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic Acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound has garnered attention due to its unique structural features and potential utility in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its potential as an intermediate in the synthesis of complex molecules.

The molecular structure of 3-Ethyl(oxan-3-yl)carbamoyl is characterized by a propanoic acid backbone with substituents that include an ethyl group, an oxan ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of the Fmoc group, which is a well-known protecting group in peptide synthesis, suggests that this compound may play a role in the construction of bioactive molecules. The oxan ring, on the other hand, introduces additional flexibility and functionality to the molecule, making it suitable for various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity under different conditions. Studies have demonstrated that the Fmoc-amino group can be selectively removed under specific conditions, enabling its use as a protecting group in multi-step synthesis protocols. This property makes it highly valuable in the field of medicinal chemistry, where precise control over functional groups is essential for drug development.

In terms of applications, 3-Ethyl(oxan-3-yl)carbamoyl has been explored as a building block for constructing more complex molecules with tailored properties. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the synthesis of advanced polymers and hybrid materials. Additionally, its compatibility with various coupling agents makes it a versatile component in the design of bioconjugates and drug delivery systems.

From an environmental standpoint, the compound's biodegradability and eco-friendliness have been subjects of recent investigations. While preliminary data suggest that it may not pose significant risks to aquatic ecosystems under normal usage conditions, further studies are required to fully assess its environmental impact.

In conclusion, 3-Ethyl(oxan-3-yl)carbamoyl represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in modern organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing both academic and industrial chemical endeavors.